Cas no 1889774-94-0 (5-(5-bromo-1H-indol-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-bromo-1H-indol-2-yl)-1,2-oxazol-4-amine
• CAS No: 1889774-94-0
• MF: C₁₁H₈BrN₃O
• MW: 278.104721069336
• CID: 6232755
• PubChem ID: 137016896
• Update Time: 2025-11-06

5-(5-bromo-1H-indol-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-1H-indol-2-yl)-1,2-oxazol-4-amine
• EN300-1921063
• 1889774-94-0

• Inchi： 1S/C11H8BrN3O/c12-7-1-2-9-6(3-7)4-10(15-9)11-8(13)5-14-16-11/h1-5,15H,13H2
• InChI Key： YTXZIXSSDQLAJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1=C(C=NO1)N)N2

Computed Properties

• Exact Mass: 276.98507g/mol
• Monoisotopic Mass: 276.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(5-bromo-1H-indol-2-yl)-1,2-oxazol-4-amine

Exploring the Potential of 5-(5-Bromoindolyl)oxazole Amine: A Comprehensive Overview

The compound 5-(5-bromoindolyl)oxazole amine (CAS No. 1889774-94-0) has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and promising biological activities. This molecule, characterized by its indole ring fused with an oxazole moiety and a bromine substituent, exhibits a diverse range of applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its potential as a versatile building block in medicinal chemistry.

Indole derivatives have long been recognized for their role in natural products and bioactive compounds. The incorporation of an oxazole ring into the indole framework introduces additional functional groups that enhance the molecule's versatility. The bromine substituent at the 5-position of the indole ring not only imparts electronic effects but also serves as a reactive site for further modifications. This makes 5-(5-bromoindolyl)oxazole amine an ideal candidate for exploring novel chemical transformations and bioactive agents.

Recent studies have focused on the synthesis and characterization of this compound, employing both traditional and modern synthetic techniques. Researchers have successfully developed efficient routes to prepare 5-(5-bromoindolyl)oxazole amine using methods such as cyclization reactions, nucleophilic substitutions, and coupling reactions. These methods not only ensure high yields but also facilitate the introduction of additional functional groups, enabling further structural diversification.

The biological activity of 5-(5-bromoindolyl)oxazole amine has been extensively investigated in various contexts. In pharmacological studies, this compound has demonstrated potential as a modulator of key cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. Its ability to interact with specific protein targets makes it a valuable tool for exploring therapeutic interventions in diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

In addition to its pharmacological applications, 5-(5-bromoindolyl)oxazole amine has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where it can serve as a component in semiconducting materials or light-emitting devices. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties.

The integration of computational chemistry techniques has further enhanced our understanding of the properties of 5-(5-bromoindolyl)oxazole amine. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological targets. These computational studies complement experimental findings and guide the design of more potent and selective derivatives.

Looking ahead, the continued exploration of 5-(5-bromoindolyl)oxazole amine is expected to yield novel insights into its chemical reactivity and biological functions. Collaborative efforts between chemists, biologists, and material scientists will undoubtedly expand its application scope, paving the way for innovative solutions in medicine and technology.